2-Chloro-beta-oxo-N-propylbenzenepropanamide

• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-3-oxo-N-propylpropanamide
• InChI: InChI=1S/C12H14ClNO2/c1-2-7-14-12(16)8-11(15)9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3,(H,14,16)
• InChI Key: XORIKCHSCKNTRE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC(=O)C1=CC=CC=C1Cl

Description

2-Chloro-beta-oxo-N-propylbenzenepropanamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-(2-chlorobenzoyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (2.06 g, 7.30 mmol) in 100 mL of toluene was treated with neat propylamine (550 μL, 395 mg, 6.70 mmol) added dropwise via syringe. The reaction was then heated at 80-90° C. for 4 h. Once at rt, the reaction was concentrated to dryness. The residue was adsorbed onto flash silica gel and added to 19 cm of flash silica gel in a 5 cm dia. column. Elution with 4:1 hexanes/EtOAc afforded 851 mg (53%) of the title compound as a yellow oil.